Cas no 67220-81-9 (2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-butenyl)-2-methyl-)

• Product Name: 2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-butenyl)-2-methyl-
• CAS No: 67220-81-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 395167
• PubChem ID: 71374895
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-butenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-(acetyloxy)-5-(2-butenyl)-2-methyl-
• (4-but-2-enyl-2-methyl-3-oxocyclopenten-1-yl) acetate
• 67220-81-9
• 4-(But-2-en-1-yl)-2-methyl-3-oxocyclopent-1-en-1-yl acetate
• DTXSID50797655

• Inchi： 1S/C12H16O3/c1-4-5-6-10-7-11(15-9(3)13)8(2)12(10)14/h4-5,10H,6-7H2,1-3H3
• InChI Key： FMIBJICONRHRTM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C)C(C(CC=CC)C1)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37